3-Cyclopropoxy-2-nitroisonicotinonitrile

• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-nitropyridine-4-carbonitrile
• InChI: InChI=1S/C9H7N3O3/c10-5-6-3-4-11-9(12(13)14)8(6)15-7-1-2-7/h3-4,7H,1-2H2
• InChI Key: OZLBEBYSXKHKRR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2[N+](=O)[O-])C#N

Description

3-Cyclopropoxy-2-nitroisonicotinonitrile is a heterocyclic compound featuring a pyridine ring substituted with a cyclopropoxy group at position 3, a nitro group at position 2, and a nitrile group at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-2-nitroisonicotinonitrile typically involves multiple steps, starting from readily available precursors. One common method involves the nitration of isonicotinonitrile, followed by the introduction of the cyclopropoxy group through a nucleophilic substitution reaction. The reaction conditions often require the use of strong acids or bases, and the reactions are typically carried out under controlled temperatures to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of 3-Cyclopropoxy-2-nitroisonicotinonitrile may involve large-scale nitration and substitution reactions. The use of continuous flow reactors and automated systems can help in scaling up the production while maintaining the purity and yield of the compound. The choice of solvents, catalysts, and reaction conditions is optimized to ensure cost-effectiveness and environmental safety.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-nitroisonicotinonitrile can undergo various chemical reactions, including:

Oxidation: The nitro group can be further oxidized to form nitroso or other higher oxidation state compounds.

Reduction: The nitro group can be reduced to an amine group using reducing agents like lithium aluminum hydride.

Substitution: The cyclopropoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often requiring a base to facilitate the reaction.

Major Products Formed

Oxidation: Formation of nitroso derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Cyclopropoxy-2-nitroisonicotinonitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery and development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-nitroisonicotinonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The nitro group can participate in redox reactions, while the cyclopropoxy group can interact with hydrophobic pockets in proteins. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

2.1 Structural and Electronic Comparisons

The table below highlights key structural differences and their implications:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties
3-Cyclopropoxy-2-nitroisonicotinonitrile	3-cyclopropoxy, 2-nitro, 4-cyano	C9H7N3O3	~221.18 (estimated)	High polarity (nitro, nitrile); strained cyclopropoxy enhances reactivity
3-Cyclopropoxy-2-(methylthio)isonicotinonitrile	3-cyclopropoxy, 2-methylthio, 4-cyano	C10H10N2OS	206.26	Moderate electron donation (methylthio); cyclopropoxy contributes to ring strain
2-Cyclopropoxy-5-(methylsulfanyl)pyridine-4-carbonitrile	2-cyclopropoxy, 5-methylthio, 4-cyano	C10H10N2OS	206.26	Altered substitution pattern reduces steric hindrance; impacts electronic distribution
3-Cyclopropoxy-2-methylbenzonitrile	3-cyclopropoxy, 2-methyl, benzene ring	C11H11NO	173.21	Benzene core (vs. pyridine); methyl group lacks nitro’s electron-withdrawing effects
3-Iodo-2,5,6-trimethoxyisonicotinonitrile	3-iodo, 2,5,6-trimethoxy, 4-cyano	C10H9IN3O3	346.10	Bulky iodine and methoxy groups; steric effects dominate reactivity

Key Observations:

• Electron Effects: The nitro group in the target compound is strongly electron-withdrawing, making the pyridine ring more electrophilic compared to methylthio (electron-donating) analogs . This enhances reactivity in nucleophilic substitution or cycloaddition reactions.
• Substitution Position: The 2-nitro/3-cyclopropoxy arrangement creates a meta-directing electronic environment, whereas analogs like 2-Cyclopropoxy-5-(methylsulfanyl)pyridine-4-carbonitrile exhibit ortho/para-directing behavior due to altered substituent positions .

2.2 Physicochemical Properties

• Solubility: The nitro group increases polarity, likely improving aqueous solubility compared to methylthio or methyl analogs. However, the cyclopropoxy group’s hydrophobicity may offset this effect .
• Stability: Nitro groups are generally thermally stable but may decompose under strong reducing conditions. In contrast, methylthio groups are prone to oxidation (e.g., forming sulfoxides) .